1-(o-Tolyloxy)cyclopropane-1-carboxylic acid
Overview
Description
1-(o-Tolyloxy)cyclopropane-1-carboxylic acid is an organic compound with the molecular formula C11H12O3 It is characterized by a cyclopropane ring attached to a carboxylic acid group and an o-tolyloxy group
Preparation Methods
The synthesis of 1-(o-Tolyloxy)cyclopropane-1-carboxylic acid typically involves the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as o-cresol and cyclopropane derivatives.
Reaction Conditions: The reaction conditions often include the use of strong bases or acids to facilitate the formation of the cyclopropane ring and the attachment of the o-tolyloxy group.
Industrial Production: On an industrial scale, the production methods may involve continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the final product.
Chemical Reactions Analysis
1-(o-Tolyloxy)cyclopropane-1-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.
Substitution: The o-tolyloxy group can undergo substitution reactions with nucleophiles, leading to the formation of different derivatives.
Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines or thiols.
Scientific Research Applications
1-(o-Tolyloxy)cyclopropane-1-carboxylic acid has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis to create more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-(o-Tolyloxy)cyclopropane-1-carboxylic acid involves its interaction with molecular targets and pathways:
Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to specific biological effects.
Pathways Involved: The pathways involved can include signal transduction, metabolic processes, and gene expression regulation.
Comparison with Similar Compounds
1-(o-Tolyloxy)cyclopropane-1-carboxylic acid can be compared with similar compounds to highlight its uniqueness:
Similar Compounds: Compounds such as 1-aminocyclopropane-1-carboxylic acid and other cyclopropane derivatives share structural similarities.
Properties
Molecular Formula |
C11H12O3 |
|---|---|
Molecular Weight |
192.21 g/mol |
IUPAC Name |
1-(2-methylphenoxy)cyclopropane-1-carboxylic acid |
InChI |
InChI=1S/C11H12O3/c1-8-4-2-3-5-9(8)14-11(6-7-11)10(12)13/h2-5H,6-7H2,1H3,(H,12,13) |
InChI Key |
HHMSMPOZDBBQMF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1OC2(CC2)C(=O)O |
Origin of Product |
United States |
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